4-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-5-yl)benzoic acid

• CAS No.: 93178-73-5
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 4-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-5-yl)benzoic acid
• InChI: InChI=1S/C14H14N2O2/c17-14(18)11-6-4-10(5-7-11)13-3-1-2-12-8-15-9-16(12)13/h4-9,13H,1-3H2,(H,17,18)
• InChI Key: KLIYHHIBTVVFPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N2C=NC=C2C1)C3=CC=C(C=C3)C(=O)O

Description

4-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-5-yl)benzoic acid is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.66 g of 5-(p-ethoxycarbonylphenyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine in 8.0 ml of ethanol and 8.0 ml 1N sodium hydroxide is refluxed for 3 h, cooled and evaporated. The residue is partitioned between water and ethyl acetate. The aqueous phase is adjusted to pH 5 with concentrated sulfuric acid and the solid is filtered and air-dried to yield the title compound, m.p. 309°-310° (dec.).